molecular formula C11H16O2 B8492431 2-(5-Norbornen-2-yl)methyl-1,3-dioxolane

2-(5-Norbornen-2-yl)methyl-1,3-dioxolane

Cat. No.: B8492431
M. Wt: 180.24 g/mol
InChI Key: LQBWCRUOTBACSI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(5-Norbornen-2-yl)methyl-1,3-dioxolane is a useful research compound. Its molecular formula is C11H16O2 and its molecular weight is 180.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H16O2

Molecular Weight

180.24 g/mol

IUPAC Name

2-(2-bicyclo[2.2.1]hept-5-enylmethyl)-1,3-dioxolane

InChI

InChI=1S/C11H16O2/c1-2-9-5-8(1)6-10(9)7-11-12-3-4-13-11/h1-2,8-11H,3-7H2

InChI Key

LQBWCRUOTBACSI-UHFFFAOYSA-N

Canonical SMILES

C1COC(O1)CC2CC3CC2C=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

40.0 g of (5-norbornen-2-yl)acetoaldehyde, 23.0 g of ethylene glycol, 120 ml of toluene and 200 mg of p-toluenesulfonic acid were mixed and heated under reflux for one hour while the water formed was removed through an H tube. The reaction mixture was allowed to cool down and poured into 50 ml of saturated sodium bicarbonate water. The resulting mixture separated into two layers. The organic layer was washed with water and saturated sodium chloride water, dried over anhydrous sodium sulfate, and concentrated in vacuum. It was further purified by vacuum distillation, obtaining 50.3 g of 2-(5-norbornen-2-yl)methyl-1,3-dioxolane (boiling point 63° C./200 Pa, yield 95%).
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
23 g
Type
reactant
Reaction Step One
Quantity
120 mL
Type
reactant
Reaction Step One
Quantity
200 mg
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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